Cas no 897623-85-7 (N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-5-nitrobenzene-1-sulfonamide)

• Product Name: N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-5-nitrobenzene-1-sulfonamide
• CAS No: 897623-85-7
• MF: C₁₅H₁₃ClN₆O₄S
• MW: 408.819519758224
• CID: 6173718
• PubChem ID: 16799321
• Update Time: 2025-07-03

N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-5-nitrobenzene-1-sulfonamide
• AKOS024625940
• 897623-85-7
• F2071-0222
• N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-2-methyl-5-nitrobenzenesulfonamide
• N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-methyl-5-nitrobenzenesulfonamide
• N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-methyl-5-nitrobenzene-1-sulfonamide

• Inchi： 1S/C15H13ClN6O4S/c1-10-2-5-13(22(23)24)8-14(10)27(25,26)17-9-15-18-19-20-21(15)12-6-3-11(16)4-7-12/h2-8,17H,9H2,1H3
• InChI Key： AUBZIGNOVFTKHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CNS(C2C=C(C=CC=2C)[N+](=O)[O-])(=O)=O)=NN=N1

Computed Properties

• Exact Mass: 408.0407518g/mol
• Monoisotopic Mass: 408.0407518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 144Ų

Additional information on N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-5-nitrobenzene-1-sulfonamide

N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-5-nitrobenzene-1-sulfonamide: A Comprehensive Overview

The compound N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-5-nitrobenzene-1-sulfonamide (CAS No. 897623-85-7) is a highly specialized chemical entity with significant potential in various fields of research and application. This compound is characterized by its unique structural features, which include a tetrazole ring system and a sulfonamide group. The presence of these functional groups makes it a promising candidate for exploring novel chemical reactions and applications in drug discovery and materials science.

Recent studies have highlighted the importance of tetrazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. The tetrazole ring in this compound is particularly notable for its stability and reactivity under various conditions. Researchers have demonstrated that such structures can serve as effective platforms for the development of kinase inhibitors, which are critical in the treatment of cancer and other diseases. The integration of a sulfonamide group further enhances the compound's potential for hydrogen bonding interactions, a key factor in optimizing pharmacokinetic properties.

The 4-chlorophenyl substituent attached to the tetrazole ring introduces additional electronic and steric effects that can influence the compound's reactivity and selectivity. Chlorine atoms are known to activate aromatic rings toward electrophilic substitution, which could be advantageous in certain synthetic pathways. Furthermore, the nitro group at the 5-position of the benzene ring contributes to the compound's overall electron-withdrawing effects, potentially influencing its redox properties and reactivity in oxidative environments.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of complex molecules like this one with unprecedented accuracy. For instance, density functional theory (DFT) calculations have been employed to study the electronic distribution and frontier molecular orbitals of this compound. These insights are invaluable for understanding its behavior in chemical reactions and its potential interactions with biological systems.

In terms of synthesis, this compound represents a challenging yet rewarding target for organic chemists. The construction of the tetrazole ring typically involves multi-step processes, such as cyclocondensation reactions or click chemistry approaches. The integration of the sulfonamide group requires careful consideration of steric and electronic factors to ensure optimal yields and purity. Researchers have explored various strategies to streamline the synthesis process, including microwave-assisted synthesis and catalytic methods that enhance reaction efficiency.

The application of this compound extends beyond traditional chemical synthesis. Its unique structure makes it a valuable tool in materials science for exploring novel materials with tailored properties. For example, tetrazole-containing polymers have been investigated for their potential use in energy storage devices due to their high capacitance and conductivity. The presence of electron-withdrawing groups like nitrobenzene further enhances these properties, making this compound a candidate for advanced material design.

From an environmental perspective, understanding the degradation pathways and ecological impact of such compounds is crucial for sustainable chemical practices. Recent studies have focused on biodegradation mechanisms involving microbial communities capable of metabolizing complex organic molecules. Insights into these processes can guide the development of eco-friendly synthetic routes and waste management strategies.

In conclusion, N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methyl-5-nitrobenzene-1-sulfonamide (CAS No. 897623-85-7) stands as a testament to the ingenuity of modern chemical research. Its intricate structure offers a wealth of opportunities for exploration across multiple disciplines. By leveraging cutting-edge research methodologies and computational tools, scientists can unlock new possibilities for this compound's application in drug discovery, materials science, and beyond.